Cas no 119703-89-8 (2-(4-methylphenyl)prop-2-en-1-amine)

• Product Name: 2-(4-methylphenyl)prop-2-en-1-amine
• CAS No: 119703-89-8
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 6590265
• PubChem ID: 13737670
• Update Time: 2024-01-16

2-(4-methylphenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)prop-2-en-1-amine
• Benzeneethanamine, 4-methyl-β-methylene-
• CHEMBL316424
• AKOS006362319
• SCHEMBL16085822
• 119703-89-8
• BDBM50129607
• EN300-1855817
• 2-p-Tolyl-allylamine

• Inchi： 1S/C10H13N/c1-8-3-5-10(6-4-8)9(2)7-11/h3-6H,2,7,11H2,1H3
• InChI Key： FYAMNTDLXANEIM-UHFFFAOYSA-N
• SMILES： C1(C(=C)CN)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 147.104799419g/mol
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.948±0.06 g/cm3(Predicted)
• Boiling Point: 261.5±9.0 °C(Predicted)
• pka: 9.83±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes